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Compound of Interest

Compound Name: (R)-(+)-Citronellic acid

Cat. No.: B100766

The following guide provides essential safety and logistical information for the proper disposal
of (R)-(+)-Citronellic acid, ensuring the safety of laboratory personnel and compliance with
environmental regulations. This document is intended for researchers, scientists, and drug
development professionals.

Immediate Safety and Handling Precautions

Before handling (R)-(+)-Citronellic acid, it is crucial to be familiar with its properties and
hazards. Always consult the Safety Data Sheet (SDS) for the most comprehensive information.

Personal Protective Equipment (PPE): When handling (R)-(+)-Citronellic acid, especially
during disposal procedures, the following PPE is mandatory:

« Eye Protection: Wear chemical safety goggles and a face shield.[1]

e Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves before
use and dispose of contaminated gloves properly.[1]

o Skin and Body Protection: Wear a lab coat or apron. For larger quantities or in case of a spill,
chemical-resistant clothing may be necessary.

o Respiratory Protection: In case of dust or aerosol formation, use a NIOSH-approved N95
dust mask or a respirator with an appropriate cartridge.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]
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Quantitative Data for Safe Handling and Disposal

The following table summarizes key data for (R)-(+)-Citronellic acid relevant to its safe
handling and disposal.

Property Value Citation(s)

Chemical Formula C10H1802 [2][3]

Molecular Weight 170.25 g/mol
Colorless to pale yellow

Appearance o [2][4]
liquid/oil

Density 0.926 g/mL at 25 °C [5]

Boiling Point 119 °C at 3 mmHg [5]

_ >110 °C (>230 °F) - Closed

Flash Point [6]

Cup

Acute Toxicity, Dermal
o (Category 4); Skin Irritation
Hazard Classifications ] [7]
(Category 2); Causes serious

eye irritation.

UN Number: 2810; Proper
) Shipping Name: Toxic liquid,
Transport Information ) [1107]
organic, n.o.s. ((R)-(+)-

Citronellic acid)

o Strong oxidizing agents, strong
Incompatibilities ) [51[6]
bases, strong acids.

Disposal Protocols

Due to its classification as a hazardous substance, (R)-(+)-Citronellic acid must not be
disposed of down the sanitary sewer.[1][8] The primary and recommended method of disposal
is through a licensed professional waste disposal service.[1]
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Protocol 1: Disposal of Bulk and Surplus (R)-(+)-
Citronellic Acid

This protocol applies to unused, surplus, or waste quantities of the chemical.
Step 1: Containerization and Labeling

» Ensure the waste (R)-(+)-Citronellic acid is stored in its original container or a compatible,
leak-proof container. Glass containers are preferable for acids.[9]

e The container must be securely sealed to prevent leaks or spills. Leave approximately 10%
headspace in liquid waste containers to allow for expansion.[10]

o Label the container clearly as "Hazardous Waste."

e The label must include:

o

The full chemical name: "(R)-(+)-Citronellic Acid"

[¢]

The approximate quantity or volume of the waste.

The date the waste was first added to the container.

[¢]

o Relevant hazard pictograms (e.g., Corrosive, Harmful/Irritant).

Step 2: Segregation and Storage

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA).[8]

e The SAA must be located at or near the point of generation and under the control of the
operator.

o Segregate the (R)-(+)-Citronellic acid waste from incompatible materials, particularly strong
bases and oxidizing agents.[6][9]

o Ensure the storage area has secondary containment (e.g., a spill tray) to capture any
potential leaks.
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Step 3: Professional Disposal

» Contact your institution's Environmental Health & Safety (EHS) department or a licensed
professional waste disposal company to arrange for pickup and disposal.[1]

e Provide the waste disposal company with the SDS and a full description of the waste.

o Follow all institutional and regulatory procedures for waste handover.

Protocol 2: Management of Spills and Contaminated
Materials

This protocol outlines the procedure for cleaning up small spills and disposing of contaminated
materials.

Step 1: Immediate Response and Containment

o Evacuate personnel from the immediate spill area if necessary.[1]

e Ensure adequate ventilation and wear the appropriate PPE as described above.
o Prevent the spill from entering drains or waterways.[1]

 For liquid spills, contain the spill using an inert absorbent material (e.g., vermiculite, dry
sand, or commercial sorbent pads). Do not use combustible materials like paper towels to
absorb the bulk of the spill.

Step 2: Cleanup and Decontamination
o Carefully collect the absorbent material and contaminated debris using non-sparking tools.
o Place all collected waste into a designated, leak-proof hazardous waste container.

» Clean the spill area with soap and water, and collect the cleaning materials for disposal as
hazardous waste.

Step 3: Disposal of Contaminated Materials
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o All materials contaminated with (R)-(+)-Citronellic acid, including gloves, absorbent pads,
and cleaning materials, must be disposed of as hazardous waste.[1]

e Place these materials in a sealed, properly labeled hazardous waste container.

» Arrange for disposal through your EHS department or a licensed waste contractor, following
the same procedure as for bulk waste.

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of (R)-(+)-
Citronellic acid.
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Waste Ildentification:
(R)-(+)-Citronellic Acid or
Contaminated Material

Ilways Start Here

Step 1: Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

l

Assess Waste Type

Spill/Comtamination Bulk/Surplus

Spill or Contaminated Material

Bulk Liquid Waste or
Surplus Chemical

Step 2: Contain Spill
with Inert Absorbent

l

Step 3: Collect Waste
into a Labeled, Sealed
Hazardous Waste Container

'

Step 4: Store in Designated
Satellite Accumulation Area
(Segregated from Incompatibles)

Step 5: Arrange Pickup via
EHS or Licensed Waste
Disposal Service

Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for (R)-(+)-Citronellic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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